6-(N,4-dimethylphenylsulfonamido)-N-(m-tolyl)hexanamide
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Description
6-(N,4-dimethylphenylsulfonamido)-N-(m-tolyl)hexanamide is a useful research compound. Its molecular formula is C21H28N2O3S and its molecular weight is 388.53. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Molecular Design
Sulfonamide derivatives are synthesized through various chemical reactions, highlighting the versatility of these compounds in drug design and development. For instance, the synthesis and biological evaluation of novel benzenesulfonamide derivatives involve reactions with N,N-dimethylformamide dimethyl acetal (DMF-DMA) and hydrazine hydrate or hydroxylamine, leading to pyrazolyl and isoxazolyl-phenyl benzenesulfonamide derivatives (Fahim & Shalaby, 2019). These methods could be analogous to the synthesis of 6-(N,4-dimethylphenylsulfonamido)-N-(m-tolyl)hexanamide, suggesting its potential in creating new molecules with specific biological targets.
Biological Applications and Drug Discovery
Sulfonamide compounds have been identified as having significant antitumor, antibacterial, and antiviral activities. For example, some sulfonamide derivatives exhibit in vitro antitumor activity against specific cell lines, offering insights into the design of cancer therapeutics (Scozzafava et al., 2003). Similarly, this compound could potentially be explored for its efficacy in targeting cancer cells, given the antitumor potential of related sulfonamide compounds.
Chemical Properties and Reactivity
The reactivity of sulfonamide derivatives towards various nucleophiles and their ability to undergo heterocyclic transformations are of significant interest. The synthesis of different sulfonamide derivatives through electrochemical and chemical reactions demonstrates their potential in creating diverse molecules with specific properties (Khazalpour & Nematollahi, 2015). This reactivity could be relevant for this compound, suggesting its utility in synthesizing novel compounds with targeted applications.
Properties
IUPAC Name |
6-[methyl-(4-methylphenyl)sulfonylamino]-N-(3-methylphenyl)hexanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H28N2O3S/c1-17-11-13-20(14-12-17)27(25,26)23(3)15-6-4-5-10-21(24)22-19-9-7-8-18(2)16-19/h7-9,11-14,16H,4-6,10,15H2,1-3H3,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LBUSVXVHFNIOBR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N(C)CCCCCC(=O)NC2=CC=CC(=C2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H28N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.